Cas no 887405-27-8 (methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine)

• Product Name: methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine
• CAS No: 887405-27-8
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD09055379
• CID: 875124
• PubChem ID: 28065227
• Update Time: 2025-11-02

methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N,5-dimethyl-1,3,4-Oxadiazole-2-methanamine
• N-methyl-1-(5-methyl-1,3,4-oxadiazol-2-yl)methanamine
• N-Methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl] amine hydrochloride
• methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine
• 887405-27-8
• DTXSID40651035
• CHEMBL4516454
• FT-0678411
• LS-09995
• AKOS005264510
• EN300-300840
• F8883-3350
• methyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine
• MFCD09055379
• BB 0259754
• SCHEMBL1488082
• ALBB-028802
• DB-014944
• G38862
• N-Methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine

• MDL： MFCD09055379
• Inchi： 1S/C5H9N3O/c1-4-7-8-5(9-4)3-6-2/h6H,3H2,1-2H3
• InChI Key： UBJBBIDQROEAMU-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CNC

Computed Properties

• Exact Mass: 127.07500
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 207.7°C at 760 mmHg
• Flash Point: 79.4°C
• Refractive Index: 1.472
• PSA: 50.95000
• LogP: 0.48830

methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine

Methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 887405-27-8): A Comprehensive Overview

Methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 887405-27-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic amine belongs to the 1,3,4-oxadiazole family, a class of compounds known for their diverse biological activities and industrial uses. The presence of both methylamine and oxadiazole moieties in its structure makes it a versatile building block in organic synthesis and pharmaceutical research.

The growing interest in methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine can be attributed to several factors. First, researchers are increasingly exploring nitrogen-containing heterocycles for their potential in drug discovery, particularly in the development of central nervous system (CNS) active compounds. Second, the compound's structural features make it an interesting candidate for material science applications, especially in the design of novel organic electronic materials. Recent studies have shown that derivatives of 1,3,4-oxadiazole can exhibit interesting photophysical properties, making them potentially useful in OLED technology and other optoelectronic applications.

From a chemical perspective, methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 887405-27-8) demonstrates several notable characteristics. The oxadiazole ring provides thermal and chemical stability, while the methylamine substituent offers opportunities for further functionalization. This combination of stability and reactivity makes the compound particularly valuable in medicinal chemistry, where it can serve as a scaffold for the development of new therapeutic agents. Recent publications have highlighted its potential as a precursor for antimicrobial agents and enzyme inhibitors, aligning with current global health priorities.

The synthesis of methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine typically involves cyclization reactions of appropriate precursors, followed by methylamination steps. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for sustainable chemical processes in both academic and industrial settings. Researchers are particularly interested in developing catalyst-free and solvent-minimized routes to this compound, addressing current environmental concerns in chemical manufacturing.

In the pharmaceutical sector, methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine has shown promise as a pharmacophore in several drug discovery programs. Its structural similarity to known bioactive molecules has led to investigations of its potential in treating neurological disorders and metabolic diseases. The compound's ability to interact with various biological targets while maintaining good pharmacokinetic properties makes it particularly attractive to medicinal chemists working on next-generation therapeutics.

The commercial availability of methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 887405-27-8) has increased in recent years, driven by growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various purity grades, with HPLC-grade material being particularly sought after for biological studies. Current market trends indicate steady growth in the fine chemicals sector, with heterocyclic building blocks like this one commanding premium prices due to their versatility and potential applications.

Quality control for methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine typically involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements of modern research applications. Storage recommendations generally suggest keeping the material in cool, dry conditions, protected from light, to maintain stability over extended periods.

Looking to the future, research on methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine is expected to expand into new areas. The compound's potential in agrochemical development is being explored, particularly in the design of novel plant growth regulators and pest control agents. Additionally, its applications in coordination chemistry are being investigated, with preliminary studies suggesting it could form interesting complexes with various metal ions for catalytic applications.

For researchers working with methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine, proper laboratory safety protocols should always be followed. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed, including the use of appropriate personal protective equipment and fume hoods when necessary. Material Safety Data Sheets (MSDS) should be consulted for specific handling and disposal guidelines.

In conclusion, methyl(5-methyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 887405-27-8) represents an important chemical building block with diverse potential applications. Its unique structural features, combined with growing interest in heterocyclic chemistry, position it as a compound of significant current and future importance in both academic research and industrial applications. As scientific understanding of its properties and potential continues to evolve, we can anticipate new discoveries and applications emerging for this versatile molecule.